4-methoxy-2,3-dihydro-1H-indene
Overview
Description
4-methoxy-2,3-dihydro-1H-indene (4MDI) is a novel compound that has recently been studied for its potential applications in scientific research. 4MDI is a member of the indene family, which is a group of compounds that contain a six-membered ring composed of two carbon atoms and four hydrogen atoms. 4MDI is a colorless, crystalline solid at room temperature and has a melting point of 85°C. It is insoluble in water but soluble in organic solvents such as ethanol and acetone. 4MDI can be synthesized from various starting materials, including indene and methoxybenzaldehyde.
Mechanism of Action
The mechanism of action of 4-methoxy-2,3-dihydro-1H-indene is not yet fully understood. However, it is thought to inhibit AChE by binding to the active site of the enzyme, which prevents it from breaking down acetylcholine. This results in increased levels of acetylcholine in the body, which can have beneficial effects on cognitive function and memory.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methoxy-2,3-dihydro-1H-indene are not yet fully understood. However, in vitro studies have shown that 4-methoxy-2,3-dihydro-1H-indene can inhibit AChE, which can lead to increased levels of acetylcholine in the body. This can have beneficial effects on cognitive function and memory. In addition, 4-methoxy-2,3-dihydro-1H-indene has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
4-methoxy-2,3-dihydro-1H-indene has several advantages for use in laboratory experiments. It is a colorless, crystalline solid at room temperature, which makes it easy to handle and store. It is also relatively inexpensive and can be synthesized from easily available starting materials. However, 4-methoxy-2,3-dihydro-1H-indene is insoluble in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are many potential future directions for 4-methoxy-2,3-dihydro-1H-indene research. Further studies are needed to investigate the biochemical and physiological effects of 4-methoxy-2,3-dihydro-1H-indene, as well as its potential therapeutic applications. In addition, the mechanism of action of 4-methoxy-2,3-dihydro-1H-indene needs to be further elucidated. Finally, research should be conducted to develop more efficient methods of synthesis for 4-methoxy-2,3-dihydro-1H-indene.
Synthesis Methods
4-methoxy-2,3-dihydro-1H-indene can be synthesized through a two-step process. The first step involves the reaction of indene with methoxybenzaldehyde, which yields 4-methoxy-2,3-dihydro-1H-indene-1-carboxaldehyde (4-methoxy-2,3-dihydro-1H-indeneCA). The second step involves the reduction of 4-methoxy-2,3-dihydro-1H-indeneCA with sodium borohydride to yield 4-methoxy-2,3-dihydro-1H-indene. The overall reaction is shown below:
Indene + Methoxybenzaldehyde --> 4-methoxy-2,3-dihydro-1H-indene-1-carboxaldehyde
4-methoxy-2,3-dihydro-1H-indene-1-carboxaldehyde + Sodium borohydride --> 4-methoxy-2,3-dihydro-1H-indene
Scientific Research Applications
4-methoxy-2,3-dihydro-1H-indene has recently been studied for its potential applications in scientific research. In particular, it has been investigated for its potential to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in regulating many physiological processes including muscle contraction and memory formation. Inhibition of AChE can result in increased levels of acetylcholine, which can have beneficial effects on cognitive function and memory. 4-methoxy-2,3-dihydro-1H-indene has been shown to inhibit AChE in vitro, suggesting that it may have potential therapeutic applications for the treatment of cognitive disorders such as Alzheimer's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-2,3-dihydro-1H-indene involves the cyclization of 4-methoxyphenylacetic acid to form 4-methoxy-1-tetralone, which is then reduced to 4-methoxy-2-tetralone. The final step involves the reduction of 4-methoxy-2-tetralone to 4-methoxy-2,3-dihydro-1H-indene.", "Starting Materials": [ "4-methoxyphenylacetic acid", "Sodium hydroxide (NaOH)", "Acetic anhydride", "Sulfuric acid (H2SO4)", "Sodium borohydride (NaBH4)", "Acetic acid", "Palladium on carbon (Pd/C)", "Hydrogen gas (H2)" ], "Reaction": [ "Step 1: Conversion of 4-methoxyphenylacetic acid to 4-methoxy-1-tetralone", "a. Dissolve 4-methoxyphenylacetic acid in acetic anhydride", "b. Add a few drops of sulfuric acid and stir the mixture at room temperature for 1 hour", "c. Pour the mixture into ice-cold water and collect the precipitate by filtration", "d. Wash the precipitate with water and dry it to obtain 4-methoxy-1-tetralone", "Step 2: Reduction of 4-methoxy-1-tetralone to 4-methoxy-2-tetralone", "a. Dissolve 4-methoxy-1-tetralone in acetic acid", "b. Add sodium borohydride slowly to the solution while stirring", "c. Stir the mixture at room temperature for 1 hour", "d. Quench the reaction by adding water and extract the product with ethyl acetate", "e. Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 4-methoxy-2-tetralone", "Step 3: Reduction of 4-methoxy-2-tetralone to 4-methoxy-2,3-dihydro-1H-indene", "a. Dissolve 4-methoxy-2-tetralone and palladium on carbon in ethanol", "b. Add hydrogen gas to the solution under atmospheric pressure and stir the mixture at room temperature for 2 hours", "c. Filter the mixture to remove the catalyst and evaporate the solvent to obtain 4-methoxy-2,3-dihydro-1H-indene" ] } | |
CAS RN |
21573-42-2 |
Product Name |
4-methoxy-2,3-dihydro-1H-indene |
Molecular Formula |
C10H12O |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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